Cas no 2091101-96-9 (2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2091101-96-9
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 4773232
• Update Time: 2025-06-26

2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide
• 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide

• Inchi： 1S/C11H13N5/c12-10(13)7-16-11(14)6-9(15-16)8-4-2-1-3-5-8/h1-6H,7,14H2,(H3,12,13)
• InChI Key： WKSNHYIFCDCKLX-UHFFFAOYSA-N
• SMILES： N1(CC(=N)N)C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.7
• Topological Polar Surface Area: 93.7

Additional information on 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide

2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide and CAS No. 2091101-96-9: A Promising Compound in Biomedical Research

2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide, with the CAS No. 2091101-96-9, has emerged as a critical molecule in biomedical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anti-cancer properties. Recent advancements in drug discovery have highlighted the significance of 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide as a lead candidate for developing novel therapeutics targeting inflammatory diseases and oncological conditions.

The molecular structure of 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide is characterized by a pyrazole ring fused with an imidazole group, creating a hybrid scaffold that enhances its bioavailability and target specificity. The 5-aminophenyl substituent introduces functional groups that can modulate interactions with proteins and enzymes, while the phenyl ring provides structural rigidity and metabolic stability. This combination of features makes the compound an attractive candidate for targeted drug design in biomedical applications.

Recent studies have demonstrated that 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide exhibits potent anti-inflammatory effects by inhibiting NF-κB signaling pathways, which are central to the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. A 2023 publication in *Journal of Medicinal Chemistry* reported that this compound significantly reduced TNF-α and IL-6 levels in in vitro models, suggesting its potential as an anti-inflammatory agent. These findings align with the growing emphasis on precision medicine and targeted therapies in modern biomedical research.

In the context of oncology, 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide has shown promising anti-cancer activity by inducing apoptosis in cancer cell lines. Research published in *Cancer Research* (2024) highlighted its ability to selectively target prostate cancer cells through the modulation of p53 pathways. The compound's capacity to disrupt mitochondrial function and trigger programmed cell death positions it as a potential therapeutic agent for solid tumors. These results underscore the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological profile of pyrazole-based compounds.

The synthesis of 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide has been refined through green chemistry approaches to enhance sustainability in drug development. A 2023 study in *Green Chemistry* described an efficient multistep synthesis involving catalytic hydrogenation and condensation reactions, achieving high yield and selectivity. This method not only reduces waste generation but also aligns with the environmental guidelines in biomedical manufacturing. The scalability of this process is critical for transitioning from preclinical research to clinical trials.

In vivo studies have further validated the therapeutic potential of 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide. Animal models of colitis and liver fibrosis demonstrated that the compound significantly ameliorated tissue damage and improved organ function without notable toxicity. These findings are pivotal for advancing translational research in biomedical science, where the bridge between laboratory discoveries and clinical applications is essential.

The pharmacokinetic profile of 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide is another area of active investigation. Studies indicate that the compound exhibits high oral bioavailability and prolonged half-life, which are advantageous for chronic disease management. The metabolic stability of the compound, as observed in in vivo experiments, suggests minimal drug-drug interactions, a critical factor in polypharmacy scenarios. These properties make it a strong candidate for long-term therapeutic use in biomedical treatments.

As biomedical research continues to evolve, the role of 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide is expanding beyond its initial applications. Emerging studies are exploring its potential in neurodegenerative diseases and antimicrobial resistance, areas where pyrazole derivatives have shown promise. The compound's adaptability to target-specific modifications further enhances its versatility in drug development. This flexibility is crucial for addressing the complexity of modern diseases and meeting the demands of personalized medicine.

In conclusion, 2-(5-Amino-3-phenyl-1H-pyrazol-1-yl)acetimidamide represents a significant advancement in biomedical research, offering new possibilities for therapeutic innovation. Its unique chemical properties, combined with its pharmacological efficacy, position it as a key player in the future of drug discovery. As research progresses, the compound's impact on human health is expected to grow, underscoring the importance of continued scientific exploration in biomedical science.